Cas no 1220019-55-5 (3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride)

• Product Name: 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride
• CAS No: 1220019-55-5
• MF: C₁₇H₂₈ClNO
• MW: 297.863324165344
• CID: 4687806
• Update Time: 2025-06-08

3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(TERT-BUTYL)-2-METHYLPHENOXY]-METHYL}PIPERIDINE HYDROCHLORIDE
• 3-((4-(tert-Butyl)-2-methylphenoxy)methyl)piperidine hydrochloride
• 3-(4-tert-butyl-2-methylphenoxymethyl)piperidine hydrochloride
• 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride

• Inchi： 1S/C17H27NO.ClH/c1-13-10-15(17(2,3)4)7-8-16(13)19-12-14-6-5-9-18-11-14;/h7-8,10,14,18H,5-6,9,11-12H2,1-4H3;1H
• InChI Key： OZEKCXRBRLAEPY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1C)C(C)(C)C)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 271
• Topological Polar Surface Area: 21.3

Additional information on 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride

Introduction to 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride (CAS No: 1220019-55-5)

3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1220019-55-5, belongs to a class of piperidine derivatives that are widely studied for their potential biological activities. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a methylphenoxy moiety, contribute to its distinct chemical properties and make it a subject of interest for further exploration in drug development.

The synthesis and characterization of 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride involve meticulous attention to detail to ensure high purity and yield. The tert-butyl substituent enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and interaction with biological targets. Meanwhile, the methylphenoxy group introduces additional binding pockets that can be exploited for selective interactions with proteins and enzymes. These structural attributes make the compound a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in modulating biological pathways. Research has shown that piperidine-based compounds can exhibit a wide range of pharmacological effects, including central nervous system (CNS) activity, anti-inflammatory properties, and potential applications in treating neurological disorders. The specific configuration of 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride positions it as a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the development of drugs targeting neurological conditions. Piperidine derivatives have been extensively studied for their ability to cross the blood-brain barrier, making them suitable for treating central nervous system disorders. The presence of the tert-butyl group not only improves solubility but also enhances metabolic stability, which are crucial factors for drug efficacy. Furthermore, the methylphenoxy moiety can interact with specific receptors or enzymes involved in neurodegenerative diseases, offering a promising avenue for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride with biological targets. These studies have revealed that the compound exhibits high selectivity for certain enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, preliminary data indicate that this molecule may interact with enzymes involved in neurotransmitter synthesis and metabolism, which could have implications for treating conditions such as depression and anxiety.

The pharmaceutical industry has taken note of these findings and is actively exploring the therapeutic potential of 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride. Several companies are conducting preclinical studies to evaluate its safety profile and efficacy in animal models. These studies aim to provide a foundation for future clinical trials, where the compound could be tested in human subjects suffering from various neurological disorders. The results so far are encouraging, suggesting that this derivative may offer a new treatment option for patients who currently have limited choices.

Beyond its potential applications in CNS disorders, 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride may also have utility in other therapeutic areas. For example, its structural motif could be modified to develop drugs targeting inflammatory diseases or cancer. The versatility of piperidine derivatives allows chemists to fine-tune their properties by introducing different substituents or functional groups, thereby tailoring them to specific biological targets.

The synthesis of 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride requires advanced techniques in organic chemistry, including multi-step reactions and purification methods. Researchers must carefully control reaction conditions to avoid side products and ensure high yield. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for verifying the purity and structure of the final product.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into viable therapeutics. The development pipeline for 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride represents an exciting opportunity to advance our understanding of piperidine derivatives and their potential applications in medicine.

In conclusion, 3-{4-(tert-Butyl)-2-methylphenoxy-methyl}piperidine hydrochloride (CAS No: 1220019-55-5) is a structurally unique compound with significant promise in pharmaceutical research. Its combination of lipophilicity-enhancing groups like the tert-butyl moiety and binding-enhancing moieties such as the methylphenoxy group makes it an attractive candidate for drug development. Ongoing studies suggest its potential utility in treating neurological disorders, while future research may uncover additional therapeutic applications. As scientists continue to explore its properties and mechanisms of action, this compound could play a pivotal role in shaping the future of medicinal chemistry.